Cas no 2171864-03-0 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171864-03-0
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6429390
• PubChem ID: 165806289

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• 2171864-03-0
• EN300-1542056

• Inchi： 1S/C24H28N2O5/c1-2-16(11-12-22(27)25-14-13-23(28)29)26-24(30)31-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： UCEGMOXNZWZYTC-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CCC(NCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Comprehensive Overview of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171864-03-0)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171864-03-0) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled elongation of peptide chains. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure efficient coupling reactions and minimize side products.

The molecular structure of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid features a hexanoic acid backbone with an Fmoc-protected amine and a propanoic acid terminus. This unique configuration makes it valuable for constructing peptides with specific hydrophobic or spacer regions. Given the rising demand for custom peptide synthesis in drug discovery and biotechnology, this compound has garnered significant attention. Searches for "Fmoc-amino acid applications" and "peptide synthesis reagents" often highlight its relevance in modern research.

In the context of green chemistry and sustainable practices, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid aligns with the trend of minimizing waste in SPPS. Researchers are increasingly exploring eco-friendly solvents and reduced reagent consumption methods, where high-efficiency compounds like this play a pivotal role. Additionally, its stability under mild deprotection conditions (e.g., piperidine treatment) makes it a preferred choice for automated peptide synthesizers, a topic frequently queried as "optimizing Fmoc deprotection."

The compound's role extends to bioconjugation and protein engineering, areas gaining traction due to advancements in antibody-drug conjugates (ADCs) and targeted therapeutics. Its carboxylic acid terminus allows for further functionalization, enabling linkage to other biomolecules or solid supports. This versatility answers common search queries like "Fmoc-amino acid crosslinking" and "peptide modification techniques."

Quality control of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid is paramount, with analytical techniques such as HPLC and mass spectrometry ensuring batch consistency. The compound's CAS No. 2171864-03-0 is often referenced in procurement databases, emphasizing its standardized identity. As the pharmaceutical industry shifts toward personalized medicine, the demand for reliable building blocks like this compound is expected to grow, addressing search trends around "peptide-based therapeutics."

In summary, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171864-03-0) is a cornerstone in peptide chemistry, bridging gaps between academic research and industrial applications. Its compatibility with automated synthesis, functional adaptability, and alignment with sustainable lab practices solidify its position as a critical reagent in modern science.